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Compound of Interest

Compound Name: Ferrochel

Cat. No.: B045234

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides essential, immediate safety and
logistical information for handling Ferrochel® (ferrous bisglycinate chelate), a unique, fully
chelated iron product. Adherence to these guidelines is critical for minimizing risk and ensuring
proper disposal.

Personal Protective Equipment (PPE)

When handling Ferrochel®, which is a brown powder, a risk assessment should be conducted
to determine the appropriate level of personal protective equipment required.[1] The following
table summarizes the recommended PPE based on the potential for exposure.
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Exposure Scenario

Required PPE

Additional
Recommendations

Low Dust / Incidental Contact

- Safety glasses with side
shields- Disposable nitrile

gloves- Laboratory coat

Ensure good laboratory
hygiene practices. Wash
hands thoroughly after
handling.[1][2]

Potential for Dust Generation

- Goggles or a face shield-
NIOSH-MSHA approved dust
respirator- Double nitrile gloves
or Silver Shield gloves under
disposable nitrile gloves-
Protective clothing (e.g.,

coveralls)

Use in a well-ventilated area,
preferably with local exhaust
ventilation to control dust.[1][2]
Minimize dust generation

during handling.[2]

Spill Cleanup

- Full-face or half-mask air-
purifying respirator- Chemical-
resistant gloves (inner and
outer)- Chemical-resistant
clothing or coveralls-
Chemical-resistant, steel-toe

boots

Ventilate the area of the spill.
Avoid breathing dust.[2]

Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of Ferrochel® and

ensure a safe laboratory environment.

Handling:

Avoid breathing dust.[1]

Use in a well-ventilated area.

Wash thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.
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Storage:

Store in a cool, dry, and ventilated area.
Keep the container tightly closed.[2]
Store away from heat sources and direct sunlight.[2]

Avoid contact with incompatible materials such as strong oxidizing agents.[2]

Spill and Disposal Plan

In the event of a spill or for routine disposal of Ferrochel® waste, the following procedures

should be followed.

Spill Response:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area
and ensure adequate ventilation.[2]

Don Appropriate PPE: Before attempting to clean the spill, put on the appropriate personal
protective equipment as outlined in the table above.

Contain the Spill: For a dry spill, use dry sweeping or a vacuum with a HEPA filter to collect
the material.[1] Keep dust to a minimum.[1] For a large spill, cover with an inert, non-
combustible absorbent material like sand or earth.[2]

Collect and Containerize: Place the spilled material into a labeled, sealed container for
disposal.[2]

Decontaminate: Clean the spill area by spreading water on the contaminated surface and
dispose of the cleaning materials in a sealed container.[2]

Waste Disposal: Ferrochel® is not classified as an EPA hazardous substance.[1] However,

disposal must be conducted in accordance with local, state, and federal regulations.

o Small Quantities: For small quantities of uncontaminated waste, consult your institution's

environmental health and safety (EHS) office for guidance. In some cases, it may be
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permissible to dispose of it in the regular trash, provided it is in a sealed container to prevent
dust release.

o Large Quantities or Contaminated Waste: For larger quantities or waste mixed with other
hazardous materials, it must be disposed of as hazardous waste.[3] This involves:

o Placing the waste in a clearly labeled, sealed, and appropriate waste container.
o Storing the container in a designated hazardous waste accumulation area.

o Arranging for pickup and disposal by a certified hazardous waste contractor through your
institution's EHS office.

» Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The empty, rinsed container can then be disposed of
in the regular trash or recycled, depending on institutional policies.

Never dispose of chemical waste down the drain unless explicitly permitted by your local
regulations and institutional EHS office.[3]

Experimental Workflow for Handling Ferrochel®

The following diagram illustrates a standard workflow for safely handling Ferrochel® in a
laboratory setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of Ferrochel®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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